Cas no 186496-59-3 (Magnesium,bromo(5-fluoro-2-methylphenyl)-)

Magnesium,bromo(5-fluoro-2-methylphenyl)- is a highly reactive Grignard reagent featuring a bromomagnesium group bonded to a 5-fluoro-2-methylphenyl moiety. This compound is particularly valuable in organic synthesis due to its ability to act as a nucleophile in carbon-carbon bond-forming reactions, such as additions to carbonyl groups or couplings with electrophiles. The presence of the fluoro and methyl substituents on the aromatic ring enhances its selectivity and reactivity in targeted transformations. It is typically handled under inert conditions to prevent decomposition. This reagent is widely used in pharmaceutical and fine chemical synthesis, offering precise control over molecular architecture.
Magnesium,bromo(5-fluoro-2-methylphenyl)- structure
186496-59-3 structure
Product Name:Magnesium,bromo(5-fluoro-2-methylphenyl)-
CAS No:186496-59-3
MF:C7H6BrFMg
MW:213.329945087433
MDL:MFCD01311468
CID:138535
PubChem ID:24879968
Update Time:2025-06-09

Magnesium,bromo(5-fluoro-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Magnesium,bromo(5-fluoro-2-methylphenyl)-
    • 5-Fluoro-2-methylphenylmagnesium bromide, 0.5 M solution in THF, SpcSeal
    • 5-Fluoro-2-methylphenylmagnesiumbromide,0.5MsolutioninTHF,inresealablebottle
    • magnesium,1-fluoro-4-methylbenzene-5-ide,bromide
    • 5-Fluoro-2-methylphenylmagnesium bromide 0.5 M in Tetrahydrofuran
    • 5-Fluoro-2-methylphenylmagnesium bromide solution
    • 5-Fluoro-2-MethylphenylMagnesiuM broMide, 0.50 M in 2-MeTHF
    • 5-Fluoro-2-MethylphenylMagnesiuM broMide, 0.5M solution in THF, AcroSeal
    • bromo(5-fluoro-2-methylphenyl)magnesium
    • PC4644
    • 5-Fluoro-2-methphenylmagnesium bromide
    • 5-FLUORO-2-METHYLPHENYLMAGNESIUM BROMIDE
    • 5-Fluoro-2-methylphenylmagnesium bromide solution 0.5 in THF
    • 5-Fluoro-2-methylphenylmagnesium bromide solution 0.5M in THF
    • 5-FLUORO-2-METHYLPHENYLMAGNESIUM BROMIDE, 0.5M SOLUTION IN TETRAHYDROFURAN
    • magnesium;1-fluoro-4-methylbenzene-5-ide;bromide
    • SCHEMBL379916
    • 5-Fluoro-2-methylphenylmagnesium bromide, 0.5 M in THF
    • 2-BROMOISOBUTYRICACIDN-BUTYLESTER
    • 2-methyl-5-fluorophenyl magnesium bromide
    • (5-fluoro-2-methylphenyl)magnesium bromide
    • AKOS015910625
    • XKMSJPVAJJFYFU-UHFFFAOYSA-M
    • 186496-59-3
    • MFCD01311468
    • MDL: MFCD01311468
    • Inchi: 1S/C7H6F.BrH.Mg/c1-6-2-4-7(8)5-3-6;;/h2,4-5H,1H3;1H;/q-1;;+2/p-1
    • InChI Key: QMSOVQIRHRUQIX-UHFFFAOYSA-M
    • SMILES: [Br-].[Mg+2].FC1C=CC(C)=[C-]C=1

Computed Properties

  • Exact Mass: 211.94900
  • Monoisotopic Mass: 211.94873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Tawny liquid
  • Density: 0.960 g/mL at 25 °C
  • Boiling Point: 65 °C
  • Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
  • PSA: 0.00000
  • LogP: 2.77990
  • Solubility: Not determined
  • Sensitiveness: Air & Moisture Sensitive
  • Color/Form: 0.5 M in THF

Magnesium,bromo(5-fluoro-2-methylphenyl)- Security Information

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Additional information on Magnesium,bromo(5-fluoro-2-methylphenyl)-

Magnesium, bromo(5-fluoro-2-methylphenyl) (CAS No. 186496-59-3): An Overview of Its Properties and Applications

Magnesium, bromo(5-fluoro-2-methylphenyl) (CAS No. 186496-59-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique bromo-substituted aromatic structure, offers a range of potential applications in pharmaceutical development and advanced materials research. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and current research trends associated with Magnesium, bromo(5-fluoro-2-methylphenyl).

Chemical Structure and Properties

The molecular formula of Magnesium, bromo(5-fluoro-2-methylphenyl) is C8H7BrFMg. The compound features a bromo-substituted 5-fluoro-2-methylphenyl group coordinated to a magnesium atom. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule. The presence of the bromine atom enhances the reactivity and electrophilicity of the compound, making it a valuable intermediate in organic synthesis. Additionally, the fluorine substitution on the aromatic ring contributes to its stability and resistance to degradation under various conditions.

Synthesis Methods

The synthesis of Magnesium, bromo(5-fluoro-2-methylphenyl) can be achieved through several well-established methods in organic chemistry. One common approach involves the reaction of 5-fluoro-2-methylbromobenzene with magnesium metal in anhydrous conditions. This Grignard reaction is a classic method for generating organomagnesium compounds and is widely used due to its high yield and reliability. Another method involves the direct metallation of 5-fluoro-2-methylbromobenzene using magnesium metal in the presence of a suitable solvent such as diethyl ether or tetrahydrofuran (THF). These synthetic routes provide researchers with flexible options to tailor the reaction conditions based on specific experimental requirements.

Applications in Medicinal Chemistry

One of the most promising applications of Magnesium, bromo(5-fluoro-2-methylphenyl) lies in its potential use as an intermediate in the synthesis of pharmaceutical compounds. The unique combination of bromine and fluorine substituents on the aromatic ring makes it an attractive starting material for developing drugs with enhanced pharmacological properties. Recent studies have explored the use of this compound in the synthesis of anti-cancer agents, where its reactivity and stability have been leveraged to create novel derivatives with improved therapeutic efficacy.

For instance, a study published in the *Journal of Medicinal Chemistry* reported the successful synthesis of a series of 5-fluoro-2-methylphenyl derivatives using Magnesium, bromo(5-fluoro-2-methylphenyl) as a key intermediate. These derivatives exhibited potent anti-tumor activity against various cancer cell lines, demonstrating the potential of this compound in drug discovery efforts. The ability to fine-tune the chemical structure through strategic modifications has opened up new avenues for developing targeted therapies with reduced side effects.

Applications in Materials Science

Beyond medicinal chemistry, Magnesium, bromo(5-fluoro-2-methylphenyl) has also found applications in materials science, particularly in the development of advanced functional materials. The unique electronic properties conferred by the bromine and fluorine substituents make it suitable for use in organic electronics and photovoltaic devices. Research has shown that compounds derived from Magnesium, bromo(5-fluoro-2-methylphenyl) can be used as building blocks for creating conjugated polymers with enhanced charge transport properties.

A study published in *Advanced Materials* highlighted the use of Magnesium, bromo(5-fluoro-2-methylphenyl) as a precursor for synthesizing conjugated polymers with tunable bandgaps. These polymers exhibited excellent performance in organic solar cells, demonstrating high power conversion efficiencies under various lighting conditions. The versatility and tunability of these materials make them promising candidates for next-generation electronic devices.

Current Research Trends

The ongoing research on Magnesium, bromo(5-fluoro-2-methylphenyl) is driven by its potential to address key challenges in both medicinal chemistry and materials science. In medicinal chemistry, efforts are focused on optimizing synthetic routes to improve yield and purity while minimizing environmental impact. Green chemistry principles are being increasingly adopted to develop more sustainable methods for producing this compound.

In materials science, researchers are exploring new applications for Magnesium, bromo(5-fluoro-2-methylphenyl) beyond organic electronics. For example, recent studies have investigated its use as a catalyst support material due to its high surface area and tunable porosity. This could lead to more efficient catalytic processes with reduced energy consumption and improved product selectivity.

Conclusion

Magnesium, bromo(5-fluoro-2-methylphenyl) (CAS No. 186496-59-3) is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure makes it an invaluable intermediate in pharmaceutical synthesis and a promising building block for advanced functional materials. As research continues to uncover new applications and optimization strategies, this compound is poised to play an increasingly important role in driving innovation and progress in both medicinal chemistry and materials science.

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